![molecular formula C14H18N4O B7575226 1-amino-N-(2-methyl-3H-benzimidazol-5-yl)cyclopentane-1-carboxamide](/img/structure/B7575226.png)
1-amino-N-(2-methyl-3H-benzimidazol-5-yl)cyclopentane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-amino-N-(2-methyl-3H-benzimidazol-5-yl)cyclopentane-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as BMVC and is a benzimidazole derivative.
Mechanism of Action
The exact mechanism of action of BMVC is not fully understood. However, it is believed that this compound exerts its anticancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. BMVC has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
BMVC has been shown to have several biochemical and physiological effects. This compound has been found to induce oxidative stress in cancer cells, which leads to the activation of apoptotic pathways. BMVC has also been shown to inhibit the activity of certain signaling pathways that are involved in cell proliferation and survival.
Advantages and Limitations for Lab Experiments
One of the major advantages of using BMVC in lab experiments is its potent anticancer activity. This compound has been shown to be effective against a variety of cancer cell lines, which makes it a promising candidate for further studies. However, one of the limitations of using BMVC is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of BMVC. One potential direction is to investigate the use of this compound in combination with other anticancer agents to enhance its efficacy. Another direction is to study the pharmacokinetics and pharmacodynamics of BMVC in vivo to determine its suitability for clinical use. Additionally, further studies are needed to elucidate the exact mechanism of action of BMVC and to identify potential molecular targets for this compound.
Synthesis Methods
The synthesis of BMVC involves the reaction of 2-methyl-3H-benzimidazole-5-carboxylic acid with cyclopentanone in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with ammonia to yield BMVC.
Scientific Research Applications
BMVC has been extensively studied for its potential use as an anticancer agent. Several studies have shown that this compound exhibits potent antiproliferative activity against a variety of cancer cell lines, including lung, colon, and breast cancer cells. BMVC has also been found to induce apoptosis, which is a programmed cell death, in cancer cells.
properties
IUPAC Name |
1-amino-N-(2-methyl-3H-benzimidazol-5-yl)cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O/c1-9-16-11-5-4-10(8-12(11)17-9)18-13(19)14(15)6-2-3-7-14/h4-5,8H,2-3,6-7,15H2,1H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLBKZVJVJDIFPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)NC(=O)C3(CCCC3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.